Cas no 165824-80-6 (5-(morpholin-4-yl)-3-phenyl-7-(phenylamino)-1,4-thiazepine-6-carbonitrile)

• Product Name: 5-(morpholin-4-yl)-3-phenyl-7-(phenylamino)-1,4-thiazepine-6-carbonitrile
• CAS No: 165824-80-6
• MF: C₂₂H₂₀N₄OS
• MW: 388.485403060913
• CID: 4610686
• Update Time: 2025-06-26

5-(morpholin-4-yl)-3-phenyl-7-(phenylamino)-1,4-thiazepine-6-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 7-ANILINO-5-MORPHOLINO-3-PHENYL-1,4-THIAZEPINE-6-CARBONITRILE
• 5-(morpholin-4-yl)-3-phenyl-7-(phenylamino)-1,4-thiazepine-6-carbonitrile

• Inchi： 1S/C22H20N4OS/c23-15-19-21(26-11-13-27-14-12-26)25-20(17-7-3-1-4-8-17)16-28-22(19)24-18-9-5-2-6-10-18/h1-10,16,24H,11-14H2
• InChI Key： OSDQQPDXBLQBSP-UHFFFAOYSA-N
• SMILES： S1C(NC2=CC=CC=C2)=C(C#N)C(N2CCOCC2)=NC(C2=CC=CC=C2)=C1

Additional information on 5-(morpholin-4-yl)-3-phenyl-7-(phenylamino)-1,4-thiazepine-6-carbonitrile

5-(Morpholin-4-yl)-3-phenyl-7-(phenylamino)-1,4-thiazepine-6-carbonitrile: A Comprehensive Overview

The compound 5-(Morpholin-4-yl)-3-phenyl-7-(phenylamino)-1,4-thiazepine-6-carbonitrile, identified by the CAS number 165824-80-6, is a complex organic molecule with significant potential in the field of pharmaceutical research. This compound belongs to the class of thiazepines, which are heterocyclic compounds containing both sulfur and nitrogen atoms. The structure of this molecule is characterized by a thiazepine ring system, with substituents including a morpholine group, a phenyl group, and a phenylamino group, as well as a cyano group. These functional groups contribute to its unique chemical properties and biological activity.

The synthesis of this compound involves a series of carefully designed organic reactions. The starting materials typically include appropriate precursors that can be transformed into the desired product through nucleophilic substitutions, coupling reactions, or other methods. Recent advancements in synthetic chemistry have enabled more efficient and selective routes to construct such complex molecules. For instance, the use of microwave-assisted synthesis or catalytic methods has significantly improved the yield and purity of this compound.

One of the most intriguing aspects of 5-(Morpholin-4-yl)-3-phenyl-7-(phenylamino)-1,4-thiazepine-6-carbonitrile is its potential biological activity. Studies have shown that this compound exhibits promising anti-inflammatory and antioxidant properties, making it a candidate for drug development in conditions such as neurodegenerative diseases or chronic inflammatory disorders. The morpholine group is known to enhance bioavailability and stability, while the phenylamino group may contribute to receptor binding affinity.

Recent research has also explored the role of this compound in modulating cellular signaling pathways. For example, it has been found to inhibit certain kinases involved in cancer progression, suggesting its potential as an anticancer agent. Additionally, its ability to cross the blood-brain barrier makes it a promising candidate for treating central nervous system disorders. These findings underscore the importance of further preclinical studies to evaluate its efficacy and safety profile.

In terms of applications, 5-(Morpholin-4-yl)-3-phenyl-7-(phenylamino)-1,4-thiazepine-6-carbonitrile has garnered attention in the pharmaceutical industry due to its versatile structure and potential therapeutic benefits. Its ability to interact with multiple biological targets suggests that it could serve as a lead compound for drug discovery programs targeting diverse disease states. Moreover, its structural features make it amenable to further chemical modifications, allowing for the exploration of analogs with enhanced pharmacokinetic properties.

The development of this compound also highlights the importance of interdisciplinary collaboration in modern drug discovery. Chemists work closely with biologists and pharmacologists to design molecules that not only possess desirable chemical properties but also exhibit favorable biological activity. The integration of computational chemistry tools with experimental techniques has further accelerated the discovery process, enabling researchers to predict molecular behavior and optimize structures more effectively.

In conclusion, 5-(Morpholin-4-yl)-3-phenyl-7-(phenylamino)-1,4-thiazepine-6-carbonitrile represents a significant advancement in organic synthesis and drug discovery. Its unique structure and promising biological activity position it as a valuable asset in the development of novel therapeutic agents. As research continues to uncover its full potential, this compound holds great promise for addressing unmet medical needs across various therapeutic areas.